Cas no 89284-85-5 (Methyl 2,5,6-trichloropyrimidine-4-carboxylate)

• Product Name: Methyl 2,5,6-trichloropyrimidine-4-carboxylate
• CAS No: 89284-85-5
• Molecular Formula: C₆H₃Cl₃N₂O₂
• Molecular Weight: 241.459218263626
• MDL: MFCD12025876
• CID: 733554
• PubChem ID: 248061

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Properties

Names and Identifiers

• Methyl 2,5,6-trichloropyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylicacid, 2,5,6-trichloro-, methyl ester
• METHYL 2,5,6-TRICHLORO-4-PYRIMIDINECARBOXYLATE
• NSC 64342
• NSC64342
• NCIOpen2_002887
• TVFOOGACHSHHSX-UHFFFAOYSA-N
• SBB099466
• 4747AC
• SB21821
• NCI60_014682
• SY233092
• ST1141082
• 6-methoxycarbony-2,4,5-trichloropyrimidine
• 6-methoxycarbonyl-2,4,
• Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate (ACI)
• 2,5,6-Trichloro-pyrimidine-4-carboxylic acid methyl ester
• 6-Methoxycarbonyl-2,4,5-trichloropyrimidine
• 89284-85-5
• AKOS005072014
• CD-0064
• MFCD12025876
• C6H3Cl3N2O2
• P11334
• CS-0045736
• NSC-64342
• DTXSID00289797
• J-521894
• methyl2,5,6-trichloropyrimidine-4-carboxylate
• CHEMBL2003186
• SCHEMBL117827

• MDL： MFCD12025876
• InChIKey： TVFOOGACHSHHSX-UHFFFAOYSA-N
• Inchi： 1S/C6H3Cl3N2O2/c1-13-5(12)3-2(7)4(8)11-6(9)10-3/h1H3
• SMILES： O=C(C1C(Cl)=C(Cl)N=C(Cl)N=1)OC

Computed Properties

• Exact Mass: 239.92601g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 239.92601g/mol
• Monoisotopic Mass: 239.92601g/mol
• Topological Polar Surface Area: 52.1Ų
• Heavy Atom Count: 13
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.22340
• PSA: 52.08000
• Refractive Index: 1.567
• Boiling Point: 342.7℃ at 760 mmHg
• Melting Point: 46-49°
• Flash Point: 161°C
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• Density: 1.613±0.06 g/cm3 (20 ºC 760 Torr),

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Security Information

• HazardClass：IRRITANT

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%